Cas no 1260795-43-4 (2-methyl-2-4-(trifluoromethoxy)phenylpropanoic acid)

• Product Name: 2-methyl-2-4-(trifluoromethoxy)phenylpropanoic acid
• CAS No: 1260795-43-4
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 4583340
• PubChem ID: 75494287
• Update Time: 2025-10-16

2-methyl-2-4-(trifluoromethoxy)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-[4-(trifluoromethoxy)phenyl]propanoic acid
• Benzeneacetic acid, α,α-dimethyl-4-(trifluoromethoxy)-
• 1260795-43-4
• AT41397
• Z1807182257
• SCHEMBL17261138
• 2-methyl-2-[4-(trifluoromethoxy)phenyl]propanoicacid
• MFCD11036950
• FOPARMLTSFOAEO-UHFFFAOYSA-N
• AKOS026340223
• EN300-173198
• 2-methyl-2-(4-(trifluoromethoxy)phenyl)propanoic acid
• AS-76744
• 2-methyl-2-4-(trifluoromethoxy)phenylpropanoic acid

• Inchi： 1S/C11H11F3O3/c1-10(2,9(15)16)7-3-5-8(6-4-7)17-11(12,13)14/h3-6H,1-2H3,(H,15,16)
• InChI Key： FOPARMLTSFOAEO-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC(F)(F)F)=CC=1)(C)(C)C(=O)O

Computed Properties

• Exact Mass: 248.06602869g/mol
• Monoisotopic Mass: 248.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-methyl-2-4-(trifluoromethoxy)phenylpropanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)